Cas no 2171443-34-6 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid
• CAS No: 2171443-34-6
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6547150
• PubChem ID: 165806548
• Update Time: 2025-06-13

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid
• EN300-1513920
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxy-3-methylbutanoic acid
• 2171443-34-6

• Inchi： 1S/C23H26N2O6/c1-14(21(28)24-13-23(2,30)11-20(26)27)25-22(29)31-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19,30H,11-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)/t14-,23?/m0/s1
• InChI Key： ZYSCRPSGUPOJCY-JRQMZCAUSA-N
• SMILES： O(C(N[C@@H](C)C(NCC(C)(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid

Recent Advances in the Study of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2171443-34-6)

The compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid (CAS: 2171443-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its stability and reactivity, making it an ideal candidate for the synthesis of complex peptides. Recent advancements in SPPS methodologies have highlighted the efficiency of this compound in producing high-purity peptides with minimal side reactions, thereby improving yields and reducing production costs.

In addition to its synthetic utility, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid has shown promise in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a scaffold for designing inhibitors of proteases involved in viral replication. The study reported that derivatives of this compound exhibited nanomolar affinity for the target enzymes, suggesting its applicability in antiviral drug development.

Furthermore, the compound's unique structural motif has been leveraged in the design of prodrugs. Researchers have utilized its hydroxy and carboxyl functional groups to create prodrugs with improved bioavailability and targeted release profiles. For instance, a recent preclinical study evaluated its use in enhancing the delivery of anticancer agents to tumor tissues, showing promising results in reducing systemic toxicity while maintaining therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale production and purification of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid. Recent efforts have focused on optimizing synthetic routes and purification techniques to address these issues. A 2024 publication in Organic Process Research & Development detailed a novel catalytic method that significantly improves yield and reduces waste, marking a step forward in sustainable production practices.

In conclusion, the ongoing research on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxy-3-methylbutanoic acid underscores its versatility and potential in pharmaceutical applications. From peptide synthesis to drug design, this compound continues to play a pivotal role in advancing chemical biology and medicinal chemistry. Future studies are expected to further explore its therapeutic potential and address existing challenges in its utilization.